Cas no 65844-43-1 (1H-Indene-2-carboxylic acid, 2,3-dihydro-5-hydroxy-, methyl ester)

• Product Name: 1H-Indene-2-carboxylic acid, 2,3-dihydro-5-hydroxy-, methyl ester
• CAS No: 65844-43-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD24714559
• CID: 4114206
• PubChem ID: 52951573
• Update Time: 2025-11-07

1H-Indene-2-carboxylic acid, 2,3-dihydro-5-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carboxylic acid, 2,3-dihydro-5-hydroxy-, methyl ester
• methyl 5-hydroxy-2,3-dihydro-1H-indene-2-carboxylate
• SCHEMBL2464708
• MFCD24714559
• YIHFTASGYLUZRL-UHFFFAOYSA-N
• WLZ3272
• Methyl 5-Hydroxyindane-2-carboxylate
• AT36110
• 65844-43-1

• MDL： MFCD24714559
• Inchi： 1S/C11H12O3/c1-14-11(13)9-4-7-2-3-10(12)6-8(7)5-9/h2-3,6,9,12H,4-5H2,1H3
• InChI Key： YIHFTASGYLUZRL-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2C=CC(=CC=2C1)O)=O

Computed Properties

• Exact Mass: 192.079
• Monoisotopic Mass: 192.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 1H-Indene-2-carboxylic acid, 2,3-dihydro-5-hydroxy-, methyl ester

Comprehensive Guide to 1H-Indene-2-carboxylic acid, 2,3-dihydro-5-hydroxy-, methyl ester (CAS No. 65844-43-1): Properties, Applications, and Market Insights

1H-Indene-2-carboxylic acid, 2,3-dihydro-5-hydroxy-, methyl ester (CAS No. 65844-43-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This indene derivative features a unique molecular structure combining a carboxylic acid methyl ester group with a hydroxyl substituent, making it valuable for various synthetic applications. Researchers and industry professionals frequently search for information about this compound's synthesis methods, biological activity, and potential therapeutic applications.

The growing interest in heterocyclic compounds for drug discovery has positioned 1H-Indene-2-carboxylic acid derivatives as important building blocks in medicinal chemistry. Current trends in pharmaceutical research focus on developing small molecule therapeutics, and this compound's structural features make it particularly interesting for designing enzyme inhibitors and receptor modulators. Many researchers are investigating whether 65844-43-1 could serve as a precursor for anti-inflammatory agents or neuroprotective compounds, given its structural similarity to known bioactive molecules.

From a chemical perspective, the methyl ester of 2,3-dihydro-5-hydroxy-1H-indene-2-carboxylic acid exhibits several noteworthy properties. The compound's molecular weight and logP value suggest favorable drug-like characteristics, while the presence of both hydrophilic and lipophilic moieties contributes to its potential as a lead compound in drug development. Analytical chemists often search for information about its spectroscopic properties, including NMR spectra and mass spectrometry data, which are crucial for identification and purity assessment.

The synthetic applications of CAS 65844-43-1 extend beyond pharmaceuticals. Organic chemists utilize this compound as an intermediate in the preparation of various functionalized indenes and polycyclic systems. Recent publications have explored its use in constructing complex natural product analogs and materials science applications. The compound's reactivity patterns and derivatization potential make it a versatile tool in synthetic methodology development.

Market analysis indicates steady demand for 1H-Indene-2-carboxylic acid, 2,3-dihydro-5-hydroxy-, methyl ester among research institutions and specialty chemical suppliers. The global market for fine chemicals and pharmaceutical intermediates continues to grow, driven by increased R&D investment in targeted therapies and precision medicine. Suppliers often receive inquiries about bulk availability, custom synthesis options, and technical specifications for this particular compound.

Quality control is paramount when working with 65844-43-1, as purity levels can significantly impact research outcomes. Analytical techniques such as HPLC analysis, melting point determination, and elemental analysis are commonly employed to verify the compound's identity and purity. Researchers frequently search for certificates of analysis and stability data when sourcing this material for their projects.

The environmental and safety profile of methyl 2,3-dihydro-5-hydroxy-1H-indene-2-carboxylate has also become a topic of interest. While not classified as hazardous under standard regulations, proper laboratory handling procedures should always be followed. The compound's biodegradability and ecotoxicological data are subjects of ongoing investigation, particularly in light of increasing focus on green chemistry principles in industrial applications.

Recent patent literature reveals growing intellectual property activity surrounding 1H-Indene-2-carboxylic acid derivatives, with several applications claiming novel synthetic routes or therapeutic uses for compounds structurally related to CAS 65844-43-1. This patent landscape suggests continued commercial interest in this chemical class, particularly for central nervous system disorders and metabolic diseases treatment approaches.

For researchers considering working with 1H-Indene-2-carboxylic acid, 2,3-dihydro-5-hydroxy-, methyl ester, several practical considerations should be noted. The compound typically appears as a white to off-white crystalline powder with specific solubility characteristics that influence formulation decisions. Storage recommendations generally suggest protection from light and moisture to maintain stability over extended periods.

Looking ahead, the scientific community anticipates expanded applications for 65844-43-1 and related compounds. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors may create new opportunities for this chemical scaffold. The compound's versatility and the indene core's privileged status in medicinal chemistry ensure its continued relevance in both academic and industrial settings.